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Compound of Interest

Compound Name: Cyclopentylacetylene

Cat. No.: B1345640 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Globally Harmonized System

(GHS) of Classification and Labelling of Chemicals for cyclopentylacetylene. The information

is compiled from various safety data sheets and chemical databases to ensure a thorough

understanding of its potential hazards, facilitating safe handling and use in a research and

development setting.

GHS Hazard Identification and Classification
Cyclopentylacetylene is classified as a hazardous substance under the GHS. The primary

hazards are associated with its flammability and acute oral toxicity.

GHS Pictograms
The following pictograms are used to represent the hazards of cyclopentylacetylene:

Pictogram Hazard Class

Flammable

Irritant / Acutely Toxic (harmful)

Signal Word
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The signal word for cyclopentylacetylene is Danger.[1][2][3]

Hazard Statements
The following GHS hazard statements apply to cyclopentylacetylene:

H225: Highly flammable liquid and vapor.[1][2][3][4][5]

H302: Harmful if swallowed.[1][2][3]

H315: Causes skin irritation.[4]

H319: Causes serious eye irritation.[4]

May cause respiratory irritation.[4]

Precautionary Statements
A comprehensive list of precautionary statements for the safe handling of

cyclopentylacetylene is provided below.[1][2][3][4][6]
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Code Prevention Response Storage Disposal

P210

Keep away from

heat, hot

surfaces, sparks,

open flames and

other ignition

sources. No

smoking.

P301+P312 P403+P235 P501

P233
Keep container

tightly closed.
P301+P317

Store in a well-

ventilated place.

Keep cool.

Dispose of

contents/contain

er to an

approved waste

disposal plant.

P240

Ground and

bond container

and receiving

equipment.

P303+P361+P35

3

P241

Use explosion-

proof

electrical/ventilati

ng/lighting

equipment.

P304+P340

P242
Use only non-

sparking tools.

P305+P351+P33

8

P243

Take

precautionary

measures

against static

discharge.

P312

P261

Avoid breathing

dust/fume/gas/mi

st/vapors/spray.

P330
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P264

Wash face,

hands and any

exposed skin

thoroughly after

handling.

P362+P364

P270

Do not eat, drink

or smoke when

using this

product.

P370+P378

P271

Use only

outdoors or in a

well-ventilated

area.

P280

Wear protective

gloves/protective

clothing/eye

protection/face

protection.

Quantitative Data Summary
The following tables summarize the key quantitative data for cyclopentylacetylene.

Table 1: Physical and Chemical Properties
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Property Value Source

Molecular Formula C₇H₁₀ [1]

Molecular Weight 94.15 g/mol [2][3]

CAS Number 930-51-8 [2][4]

Appearance Clear yellow liquid [3][5]

Density 0.812 g/mL at 25 °C [2][7][8]

Boiling Point 107-109 °C [5][6][9]

Flash Point 1.1 °C (34.0 °F) [2][6]

Refractive Index n20/D 1.432 [2][7][8]

Table 2: Toxicological and Environmental Data
Parameter Value Source

log Pow (Octanol-water

partition coefficient)
2.348 [4]

Experimental Protocols for GHS Classification
Standardized protocols, such as those developed by the Organisation for Economic Co-

operation and Development (OECD) and ASTM International, are used to determine the GHS

hazard classifications.

Determination of Flammability (H225)
The classification of a liquid as "highly flammable" is based on its flash point and boiling point.

For cyclopentylacetylene, with a flash point of 1.1 °C and a boiling point of 107-109 °C, it falls

into GHS Category 2 for flammable liquids.

Methodology: Flash Point Determination

Standardized methods for determining the flash point of a volatile liquid include:
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ASTM D56: Standard Test Method for Flash Point by Tag Closed Cup Tester. This method is

suitable for low-viscosity liquids. A 50 mL sample is placed in a test cup and heated at a

slow, constant rate. An ignition source is directed into the cup at regular intervals until a flash

is observed.

ASTM D93: Standard Test Methods for Flash Point by Pensky-Martens Closed Cup Tester.

This method is used for liquids with higher viscosity or those that may form a surface film. It

involves heating a 75 mL sample while it is being stirred. An ignition source is periodically

introduced into the vapor space until a flash occurs. The observed flash point is then

corrected for barometric pressure.

Determination of Acute Oral Toxicity (H302)
The "Harmful if swallowed" classification (Acute Toxicity, Category 4) is determined through

acute oral toxicity studies. While specific LD50 data for cyclopentylacetylene is not readily

available in the public domain, its classification indicates an LD50 value in the range of 300 to

2000 mg/kg body weight.

Methodology: OECD Guidelines for Acute Oral Toxicity

The OECD provides several guidelines for acute oral toxicity testing, which are designed to

minimize the number of animals used while still providing sufficient data for classification.

These include:

OECD Test Guideline 420 (Fixed Dose Procedure): This method involves dosing groups of

animals (usually female rats) in a stepwise manner at fixed dose levels (5, 50, 300, 2000

mg/kg). The initial dose is selected based on a preliminary "sighting study" to identify a dose

that produces toxicity without mortality. Subsequent dosing at higher or lower levels depends

on the observed outcomes. Classification is based on the dose at which evident toxicity or

mortality is observed.

OECD Test Guideline 423 (Acute Toxic Class Method): This is a sequential testing method

using a small number of animals per step. The starting dose is selected from a series of fixed

levels (5, 50, 300, 2000 mg/kg). The outcome of the first step (number of mortalities within a

specified time) determines the next step: either dosing at a higher or lower level or stopping
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the test. The classification is based on the dose level at which a certain number of animals

die.

OECD Test Guideline 425 (Up-and-Down Procedure): This method is statistically more

complex and allows for the estimation of an LD50 value with a confidence interval. Animals

are dosed one at a time. If an animal survives, the next animal is dosed at a higher level; if it

dies, the next is dosed at a lower level. The test continues until specific stopping criteria are

met.

Visualizations
GHS Classification Workflow
The following diagram illustrates the logical workflow for the GHS classification of a chemical

substance like cyclopentylacetylene.
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Caption: GHS classification workflow from data gathering to hazard communication.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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